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Cat. No.: B089559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pseudocumidine, systematically known as 2,4,5-trimethylaniline, is an aromatic amine that

has historically been of interest as an intermediate in the synthesis of dyes and other organic

compounds.[1] Its discovery and initial characterization laid the groundwork for understanding

the chemical properties and biological activities of polysubstituted anilines. This technical guide

provides an in-depth overview of the core physicochemical properties, synthesis, and initial

toxicological characterization of pseudocumidine, presenting data in a structured format for

scientific professionals.

Physicochemical Properties
Pseudocumidine is a white to light tan crystalline solid at room temperature. Its fundamental

properties are summarized in the table below, compiled from various chemical databases and

literature sources.
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Property Value Source

Molecular Formula C₉H₁₃N PubChem

Molar Mass 135.21 g/mol PubChem

Melting Point 68 °C PubChem

Boiling Point 234 °C PubChem

Density 0.97 g/cm³ PubChem

Water Solubility 0.5 g/L at 20 °C PubChem

pKa 4.96 PubChem

LogP 2.4 PubChem

CAS Number 137-17-7 PubChem

Synthesis of Pseudocumidine
The most common and historically significant method for the synthesis of pseudocumidine

involves a two-step process starting from pseudocumene (1,2,4-trimethylbenzene). The

general workflow is outlined below.

Experimental Protocol: Synthesis of 2,4,5-
Trimethylaniline
Step 1: Nitration of Pseudocumene

Reaction Setup: A three-necked flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer is charged with a cooled mixture of concentrated sulfuric acid and fuming

nitric acid.

Addition of Pseudocumene: Pseudocumene is added dropwise to the stirred acid mixture

while maintaining a low temperature (typically below 10°C) using an ice bath to control the

exothermic reaction and prevent over-nitration.
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Reaction Monitoring: The reaction is monitored for completion, typically by thin-layer

chromatography (TLC).

Work-up: The reaction mixture is poured onto crushed ice, and the precipitated crude 5-nitro-

1,2,4-trimethylbenzene is collected by filtration.

Purification: The crude product is washed with cold water until the washings are neutral and

then recrystallized from ethanol to yield pure 5-nitro-1,2,4-trimethylbenzene.

Step 2: Reduction of 5-nitro-1,2,4-trimethylbenzene

Reaction Setup: A round-bottom flask is fitted with a reflux condenser and charged with the

purified 5-nitro-1,2,4-trimethylbenzene and a reducing agent, such as tin metal in the

presence of concentrated hydrochloric acid, or through catalytic hydrogenation using a

catalyst like palladium on carbon.

Reduction: The mixture is heated under reflux until the reaction is complete (monitored by

TLC).

Work-up: If using a metal/acid reducing system, the reaction mixture is made alkaline with a

concentrated sodium hydroxide solution to precipitate the tin salts and liberate the free

amine.

Extraction: The resulting mixture is steam distilled or extracted with an organic solvent such

as diethyl ether.

Purification: The organic extracts are dried over an anhydrous drying agent (e.g., sodium

sulfate), and the solvent is removed under reduced pressure. The resulting crude

pseudocumidine can be further purified by vacuum distillation or recrystallization from a

suitable solvent to yield the final product.
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Step 1: Nitration

Step 2: Reduction

Pseudocumene
(1,2,4-Trimethylbenzene)

Nitration Reaction

Nitrating Mixture
(H₂SO₄/HNO₃)

5-Nitro-1,2,4-trimethylbenzene
Purification

Reduction ReactionReducing Agent
(e.g., Sn/HCl or H₂/Pd-C)

Pseudocumidine
(2,4,5-Trimethylaniline)

Purification
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Pseudocumidine Exposure
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b089559?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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